Cas no 2586126-61-4 (Benzoic acid, 2,​5-​dimethyl-​4-​(methylthio)​-)

• Product Name: Benzoic acid, 2,​5-​dimethyl-​4-​(methylthio)​-
• CAS No: 2586126-61-4
• MF: C₁₀H₁₂O₂S
• MW: 196.27
• CID: 5077121
• Update Time: 2025-05-25

Benzoic acid, 2,​5-​dimethyl-​4-​(methylthio)​- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2,​5-​dimethyl-​4-​(methylthio)​-

• Inchi： 1S/C10H12O2S/c1-6-5-9(13-3)7(2)4-8(6)10(11)12/h4-5H,1-3H3,(H,11,12)
• InChI Key： HZFJKTRQLCCAKF-UHFFFAOYSA-N
• SMILES： C1(=CC(C)=C(C=C1C)C(O)=O)SC

Additional information on Benzoic acid, 2,​5-​dimethyl-​4-​(methylthio)​-

Benzoic acid, 2,​5-​dimethyl-​4-​(methylthio): Chemical Properties, Applications, and Recent Research Developments

Benzoic acid, 2,​5-​dimethyl-​4-​(methylthio) (CAS No. 2586126-61-4) is a specialized organic compound that has garnered significant attention in the field of pharmaceuticals and chemical research due to its unique structural and functional properties. This compound belongs to the class of substituted benzoic acids, characterized by its two methyl groups at the 2- and 5-positions and a methylthio group at the 4-position. The presence of these functional groups imparts distinct chemical reactivity and biological activity, making it a valuable candidate for various applications.

The molecular structure of Benzoic acid, 2,​5-​dimethyl-​4-​(methylthio) consists of a benzene ring substituted with a carboxylic acid group, two methyl groups, and a methylthio group. This arrangement contributes to its solubility in organic solvents and its ability to participate in various chemical reactions, such as nucleophilic substitution and oxidation processes. The compound's stability under different conditions makes it suitable for use in synthetic chemistry and as an intermediate in the production of more complex molecules.

In recent years, Benzoic acid, 2,​5-​dimethyl-​4-​(methylthio) has been explored for its potential applications in pharmaceuticals. Its structural features suggest that it may exhibit antimicrobial properties, which have been investigated in several preliminary studies. The compound's ability to interact with biological targets has led researchers to explore its role in developing novel therapeutic agents. For instance, studies have shown that derivatives of this compound can inhibit the growth of certain bacteria and fungi by disrupting their cell wall synthesis or metabolic pathways.

The pharmaceutical industry has been particularly interested in the antimicrobial potential of Benzoic acid, 2,​5-​dimethyl-​4-​(methylthio). Researchers have synthesized various analogs of this compound to enhance its efficacy and reduce potential side effects. These derivatives have been tested in vitro and in vivo, demonstrating promising results in controlling microbial infections. The compound's mechanism of action is thought to involve interference with essential bacterial enzymes or structural components, thereby preventing pathogenic growth.

Beyond its pharmaceutical applications, Benzoic acid, 2,​5-​dimethyl-​4-​(methylthio) has found utility in other areas as well. In chemical synthesis, it serves as a key intermediate for producing more complex organic molecules. Its reactivity allows chemists to introduce additional functional groups or modify existing ones, facilitating the creation of novel compounds with tailored properties. This versatility makes it a valuable tool in both academic research and industrial applications.

The environmental impact of Benzoic acid, 2,​5-​dimethyl-​4-​(methylthio) has also been studied due to its potential use in agrochemicals and biodegradable materials. Research indicates that this compound can be incorporated into formulations designed to protect crops from microbial pathogens without posing significant risks to the environment. Additionally, its biodegradability ensures that it does not accumulate in ecosystems over time, making it an eco-friendly choice for various applications.

In conclusion, Benzoic acid, 2,​5-​dimethyl-​4-​(methylthio) (CAS No. 2586126-61-4) is a multifaceted compound with significant potential in pharmaceuticals, chemical synthesis, and environmental applications. Its unique structure and reactivity make it a valuable asset for researchers and industries alike. As further studies continue to uncover new uses and mechanisms of action for this compound, its importance is likely to grow even more pronounced in the coming years.